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Compound of Interest |

(+/-)-ACETYLCARNITINE
Compound Name:
CHLORIDE
CAS No.: 2504-11-2
Cat. No.: B1663038
- J

Topic: Stability, Storage, and Solubility of (+/-)-Acetylcarnitine Chloride CAS No: 2504-11-2
(Racemate) / 5080-50-2 (L-Isomer reference) Chemical Nature: Hygroscopic crystalline solid;
Acetyl ester of carnitine.

Executive Summary: The "Ester Vulnerability"

(+/-)-Acetylcarnitine Chloride (ALCAR) is chemically defined by two critical properties that
dictate its handling:

» High Hygroscopicity: The chloride salt avidly attracts atmospheric moisture, leading to rapid
deliquescence (turning into a liquid/sticky mess).

» Ester Hydrolysis: The acetyl-ester bond is thermodynamically unstable in aqueous
environments, particularly at neutral to alkaline pH. Hydrolysis releases Acetic Acid and
Carnitine, causing a drop in pH and loss of potency.

Golden Rule: Store the solid at -20°C with desiccant. Keep aqueous solutions acidic (pH 3-5)
and frozen for long-term storage.

Critical Stability Data
Table 1: Solubility Profile (at 25°C)
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Solvent Solubility Limit Notes

Highly soluble. Solution
Water > 80 mg/mL becomes acidic due to HCI

salt.

Good for organic-compatible

Ethanol ~ 20 mg/mL o
applications.[1][2]
Lower solubility than water.[1]
DMSO ~ 10 mg/mL Use for hydrophobic
compound libraries.
Alternative to DMSO; not
DMF ~ 10 mg/mL
recommended for cell culture.
WARNING: Rapid hydrolysis
PBS (pH 7.4) Soluble occurs at this pH. Prepare

fresh.

ble 2: DH- | bility ( lution)

Half-Life Estimate

pH Condition Stability Status Recommendation
(25°C)
) Optimal range for
pH3.0-5.0 High > 30 Days ]
stock solutions.
] ) Use immediately. Do
pH 7.4 (Physiological)  Moderate 5 - 10 Days
not store.
_ Avoid. Rapid ester
pH > 9.0 (Alkaline) Unstable <1 Hour

hydrolysis.

Visualizing Degradation Pathways

The primary failure mode for this compound is hydrolysis.[3] Understanding this pathway is
essential for troubleshooting "loss of activity" in experiments.
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Catalysts of Degradation :

Base (pH > 7.5)
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Click to download full resolution via product page

Figure 1: The hydrolysis pathway. Note that the release of acetic acid creates a positive
feedback loop in unbuffered water, but in buffered media, the pH remains high, accelerating
destruction.

Troubleshooting Guide & FAQs
Scenario A: "My solid powder has turned into a sticky
clump.”

o Diagnosis: Moisture contamination (Deliquescence).

o Cause: The container was likely opened while cold, causing condensation, or stored without
adequate desiccation.

e Action:

o Do not use for quantitative experiments (weighing is impossible).
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o If the clump is white (not yellow), it may still be chemically pure but hydrated. Dissolve the
entire clump in a known volume of water to create a stock, then determine concentration
via HPLC or enzymatic assay.

o Prevention: Allow the vial to equilibrate to room temperature before opening.

Scenario B: "The pH of my stock solution dropped over

time."
o Diagnosis: Hydrolysis.[3][4]

o Cause: Storage in water without a buffer, or storage at room temperature. The cleavage of
the acetyl group releases acetic acid.

o Action: Discard the solution.

e Prevention: Store stock solutions in water at -20°C or -80°C. Do not store at +4°C for more
than 1 week.

Scenario C: "Can | autoclave my Acetylcarnitine
solution?"

e Answer:ABSOLUTELY NOT.

¢ Reasoning: Autoclaving involves high heat (121°C) and steam. This provides the perfect
thermodynamic conditions to smash the ester bond. You will result in a sterile solution of
Carnitine and Vinegar.

» Correct Protocol: Prepare the solution in a laminar flow hood and use a 0.22 um PES or
PVDF syringe filter for sterilization.

Scenario D: "I need to add this to cell culture media
(DMEM/RPMI)."

 |ssue: Cell media is buffered to pH 7.4.

e Protocol:
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[e]

Prepare a high-concentration stock (e.g., 100 mM) in water or PBS (pH adjusted to 5-6).

Store the stock at -20°C.

o

[¢]

Add the stock to the cell culture media immediately prior to use.

[¢]

Do not pre-mix Acetylcarnitine into media and store the media in the fridge for weeks. It
will degrade.

Experimental Protocols
Protocol 1: Preparation of a Stable Stock Solution (100
mM)

Target Concentration: ~24 mg/mL

o Equilibration: Remove the product vial from the freezer and place it in a desiccator. Allow it to
warm to Room Temperature (RT) for 30 minutes. Crucial: Opening a cold vial condenses
atmospheric water onto the hygroscopic solid.

» Weighing: Rapidly weigh 239.7 mg of (+/-)-Acetylcarnitine Chloride.
e Solvent: Add 10.0 mL of Milli-Q Water or Distilled Water.

o Note: Do not use PBS for the stock if you plan to store it. Pure water will naturally settle at
a slightly acidic pH (due to the HCI salt), which auto-stabilizes the ester.

o Dissolution: Vortex briefly. It should dissolve instantly.
e Aliquot & Freeze: Dispense into single-use aliquots (e.g., 500 pL) in screw-cap cryovials.

o Storage: Store at -20°C (stable for 1 year) or -80°C (stable for >2 years).

Protocol 2: Storage Decision Tree
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How do you want to store ALCAR?

Solid Powder Liquid Solution

Check Solvent System

Water (Unbuffered) PBS / Media (pH 7.4) ‘ DMSO / Ethanol

i

Stable at -20°C
(Months/Years)

Store at -20°C

Protect from Light
USE DESICCANT

UNSTABLE Storage Store at -80°C

(Prevent evaporation)

Use Immediately
(Hours/Days)

Click to download full resolution via product page

Figure 2: Decision matrix for maximizing shelf-life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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